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Compound of Interest

Compound Name: alpha-Humulen

Cat. No.: B1261775 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and analysis of α-Humulene. It includes detailed experimental protocols for its isolation and

characterization, along with insights into its biological signaling pathways.

Chemical Structure and Properties of α-Humulene
α-Humulene, also known as α-caryophyllene, is a naturally occurring monocyclic

sesquiterpene. Its structure is characterized by an 11-membered ring containing three non-

conjugated trans double bonds. It is an isomer of β-caryophyllene.

Key Identifiers and Properties:
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Property Value

Molecular Formula C₁₅H₂₄[1][2]

IUPAC Name
(1E,4E,8E)-2,6,6,9-Tetramethylcycloundeca-

1,4,8-triene

CAS Number 6753-98-6

Molecular Weight 204.35 g/mol [1][2]

Appearance Pale yellowish-green clear liquid

Density Approximately 0.889 g/mL at 20 °C

Boiling Point 166-168 °C

SMILES CC1=CCCC(C)(C)C=CCC(=CC1)C

InChI Key FAMPSKZZVDUYOS-HRGUGZIWSA-N

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and structural elucidation of α-Humulene.

Below are the characteristic spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H-NMR Spectral Data (CDCl₃, 400 MHz)
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Chemical Shift (δ, ppm) Multiplicity Assignment

5.58 dt H-1

5.10 - 5.00 m H-5, H-8

2.50 br d H-2

2.20 - 2.05 m H-4, H-7

1.62 s H-12

1.45 s H-13

1.05 s H-14, H-15

¹³C-NMR Spectral Data (CDCl₃, 100 MHz)

Chemical Shift (δ, ppm) Carbon Atom

141.4 C-1

134.9 C-9

131.7 C-5

126.4 C-2

124.8 C-8

40.1 C-4

39.8 C-7

38.7 C-10

34.8 C-6

28.5 C-14, C-15

25.9 C-3

17.6 C-13

16.2 C-12
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Mass Spectrometry (MS)
The electron ionization (EI) mass spectrum of α-Humulene shows a molecular ion peak at m/z

204. The fragmentation pattern is characteristic of sesquiterpenes, with major fragments

resulting from the cleavage of the macrocyclic ring.

Major Fragments in EI-Mass Spectrum

m/z Relative Intensity (%) Possible Fragment

204 15 [M]⁺

189 10 [M-CH₃]⁺

161 25 [M-C₃H₇]⁺

136 30 [C₁₀H₁₆]⁺

121 55 [C₉H₁₃]⁺

105 40 [C₈H₉]⁺

93 100 [C₇H₉]⁺

81 60 [C₆H₉]⁺

69 75 [C₅H₉]⁺

41 85 [C₃H₅]⁺

Experimental Protocols
Isolation of α-Humulene by Hydrodistillation
This protocol describes a general method for the isolation of α-Humulene from clove buds, a

common source.

Materials and Equipment:

Ground clove buds (50 g)

Distilled water (400 mL)
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Round-bottom flask (1000 mL)

Clevenger-type apparatus

Heating mantle

Separatory funnel (250 mL)

Dichloromethane (CH₂Cl₂)

Anhydrous sodium sulfate (Na₂SO₄)

Rotary evaporator

Procedure:

Place 50 g of ground clove buds into a 1000 mL round-bottom flask.

Add 400 mL of distilled water to the flask to create a slurry.[3]

Set up the hydrodistillation apparatus with the Clevenger trap.

Heat the flask using a heating mantle to bring the water to a boil.

Continue distillation for 3-4 hours, collecting the distillate in the Clevenger trap. The essential

oil will separate as an upper layer.

After cooling, carefully collect the oil layer. For a more complete extraction, transfer the entire

distillate to a separatory funnel and extract three times with 15 mL portions of

dichloromethane.[4]

Combine the organic extracts and dry over anhydrous sodium sulfate.

Filter to remove the drying agent.

Remove the dichloromethane solvent using a rotary evaporator under reduced pressure to

yield the essential oil enriched in α-Humulene.
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Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
This protocol outlines the typical parameters for the analysis of α-Humulene in an essential oil

sample.

Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890A or equivalent

Mass Spectrometer: Agilent 5975C or equivalent

Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar

column.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Injector Temperature: 250 °C

Injection Volume: 1 µL (split ratio 50:1)

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp: 3 °C/min to 240 °C.

Hold at 240 °C for 5 minutes.

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Energy: 70 eV

Mass Scan Range: 40-400 amu

Sample Preparation:
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Dilute the essential oil sample 1:100 in a suitable solvent such as hexane or ethyl acetate.

Inject the diluted sample into the GC-MS system.

Identify α-Humulene based on its retention time and comparison of its mass spectrum with a

reference library (e.g., NIST).

Biological Signaling Pathways
α-Humulene has demonstrated significant anti-inflammatory and antibacterial properties

through the modulation of specific signaling pathways.

Anti-inflammatory Activity via NF-κB Pathway Inhibition
α-Humulene exerts its anti-inflammatory effects by inhibiting the activation of the transcription

factor NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells). In resting cells,

NF-κB is sequestered in the cytoplasm by an inhibitory protein, IκBα. Inflammatory stimuli, such

as TNF-α, lead to the phosphorylation and subsequent degradation of IκBα, allowing the p65

subunit of NF-κB to translocate to the nucleus and initiate the transcription of pro-inflammatory

genes. Evidence suggests that α-Humulene can inhibit this process by preventing the nuclear

translocation of the p65 subunit.
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Caption: α-Humulene inhibits the NF-κB signaling pathway.

Antibacterial Mechanism via Efflux Pump Inhibition
Many bacteria develop multidrug resistance by utilizing efflux pumps, which are membrane

proteins that actively transport antibiotics out of the cell, preventing them from reaching their

target. α-Humulene has been shown to act as an efflux pump inhibitor. By blocking these

pumps, it increases the intracellular concentration of antibiotics, thereby restoring their efficacy

against resistant bacterial strains.
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Caption: α-Humulene acts as an efflux pump inhibitor in bacteria.

Experimental and Analytical Workflow
The overall process for obtaining and characterizing α-Humulene from a natural source

involves several key stages, from extraction to detailed analysis and biological testing.
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Structural Characterization
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Caption: Workflow for α-Humulene isolation and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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